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Introduction
Dodecyl methacrylate (DDMA), also known as lauryl methacrylate, is an organic compound

classified as an ester of methacrylic acid and dodecanol. Its CAS (Chemical Abstracts Service)

Registry Number is 142-90-5[1][2][3][4][5]. This monomer is of significant interest to

researchers and scientists, particularly in the fields of polymer chemistry, materials science,

and drug development, due to its ability to form polymers with specific and desirable properties.

The long dodecyl (lauryl) side-chain imparts hydrophobicity, flexibility, and a low glass transition

temperature to its polymers, making them suitable for a variety of specialized applications.

This guide provides a comprehensive overview of dodecyl methacrylate, including its

chemical and physical properties, safety and handling information, detailed experimental

protocols for its synthesis and polymerization, and its applications, with a focus on its relevance

to the biomedical and pharmaceutical fields.

Chemical and Physical Properties
Dodecyl methacrylate is a colorless to pale yellow liquid characterized by a mild, ester-like

odor[6]. Its key properties are summarized in the table below, providing a quantitative basis for

its use in experimental and industrial settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b107424?utm_src=pdf-interest
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.chemeo.com/cid/92-459-1/n-Dodecyl-methacrylate
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227264.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.nbinno.com/?news/bd-dodecyl-methacrylate-cas-142-90-5-technical-specifications-industrial-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 142-90-5 [1][2][3][5][7]

Molecular Formula C₁₆H₃₀O₂ [1][2][4][5]

Molecular Weight 254.41 g/mol [1][2][4][5]

Appearance
Clear, colorless to pale yellow

liquid
[6]

Density
0.868 - 0.874 g/cm³ at 20-25

°C
[2][3][4][8][9]

Melting Point -7 °C to -23 °C [2][3][4][8]

Boiling Point
322.7 °C at 760 mmHg 142 °C

at 4 mmHg
[2][3][4][5]

Refractive Index (n²⁰/D) 1.445 [2][4][8]

Flash Point 133.8 °C to >230 °F (>110 °C) [2][4][8]

Water Solubility Insoluble [2][5][9]

Solubility

Miscible with most organic

solvents (e.g., ethanol,

acetone, chloroform)

[3][6]

Vapor Pressure 0.000274 mmHg at 25 °C [2][5]

LogP (Octanol/Water) 6.45 - 6.68 [4][5]

Safety and Handling
Proper handling of dodecyl methacrylate is essential to ensure laboratory safety. It is

classified as an irritant and an environmental hazard. Key safety information is summarized

below.
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Hazard Class Statement Reference(s)

Skin Irritation H315: Causes skin irritation. [9][10]

Eye Irritation
H319: Causes serious eye

irritation.
[9][10]

Respiratory Irritation
H335: May cause respiratory

irritation.
[9][10]

Aquatic Hazard
H410: Very toxic to aquatic life

with long lasting effects.
[9][10]

Precautionary Measures:

P261: Avoid breathing mist, vapors, or spray[9].

P273: Avoid release to the environment[10].

P280: Wear protective gloves and eye protection[9].

P302+P352: IF ON SKIN: Wash with plenty of water. If irritation occurs, seek medical

advice[9].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[9][10].

Storage and Stability: Dodecyl methacrylate should be stored in a cool, dark, and well-

ventilated place between 2-8°C, away from oxidizing agents[3][4][9]. It is typically supplied with

an inhibitor, such as hydroquinone (HQ) or the methyl ether of hydroquinone (MEHQ), to

prevent spontaneous polymerization[3][11]. Heat, light, and contaminants can initiate

polymerization, which can be vigorous and exothermic[3][7].

Experimental Protocols
Synthesis of Dodecyl Methacrylate via Esterification
Dodecyl methacrylate is commonly synthesized by the esterification of methacrylic acid with

dodecanol. A general laboratory-scale protocol is described below.
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Materials:

Dodecanol (1-dodecanol)

Methacrylic acid

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)[3][12]

Polymerization inhibitor (e.g., hydroquinone)[12]

Solvent (e.g., toluene or xylene for azeotropic removal of water)[3]

Sodium hydroxide solution (for washing)

Anhydrous magnesium sulfate (for drying)

Methodology:

Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer, a heating mantle,

and a Dean-Stark apparatus connected to a reflux condenser.

Charging Reagents: Dodecanol, a molar excess of methacrylic acid (e.g., 1.5-2 equivalents),

the acid catalyst (e.g., 0.5 mol%), the inhibitor, and the solvent are added to the flask[3][12].

Reaction: The mixture is heated to reflux. The water produced during the esterification is

collected in the Dean-Stark trap, driving the reaction to completion. The reaction progress

can be monitored by measuring the amount of water collected.

Work-up: After cooling, the reaction mixture is washed sequentially with a dilute sodium

hydroxide solution to remove unreacted methacrylic acid and the catalyst, followed by

washing with water until the pH is neutral.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The final product, dodecyl methacrylate, can

be further purified by vacuum distillation.
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Figure 1: General workflow for the synthesis of dodecyl methacrylate.

Free-Radical Polymerization of Dodecyl Methacrylate
Poly(dodecyl methacrylate) (PDDMA) can be synthesized via free-radical polymerization. The

properties of the resulting polymer (e.g., molecular weight) can be tuned by adjusting reaction

conditions.

Materials:

Dodecyl methacrylate monomer (inhibitor removed prior to use)
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Free-radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO))[12][13]

Solvent (e.g., toluene, xylene, or bulk polymerization)[12][13]

Precipitating solvent (e.g., methanol)[13]

Methodology:

Inhibitor Removal: The inhibitor (MEHQ) is removed from the commercial monomer by

passing it through a column of activated basic alumina or a dedicated inhibitor-removal

column[11].

Reaction Setup: The reaction is conducted in a flask equipped with a condenser, magnetic

stirrer, and a nitrogen or argon inlet to maintain an inert atmosphere.

Polymerization: The purified monomer, solvent (if not bulk), and initiator are added to the

flask. The solution is purged with an inert gas (e.g., nitrogen) for 15-30 minutes to remove

oxygen, which can inhibit the reaction.

Heating: The flask is heated to a specific temperature (e.g., 70°C for AIBN, 95°C for BPO) to

initiate polymerization[12][13]. The reaction is allowed to proceed for several hours.

Isolation: Upon completion, the solution is cooled and the polymer is isolated by precipitation

in a large excess of a non-solvent, such as cold methanol, while stirring[13].

Drying: The precipitated polymer is collected by filtration and dried under vacuum to a

constant weight.
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Figure 2: Workflow for free-radical polymerization of dodecyl methacrylate.

Applications in Research and Drug Development
While dodecyl methacrylate is widely used in coatings, adhesives, and lubricants to improve

flexibility and hydrophobicity[6][14][15], its properties are also highly relevant to the biomedical

and pharmaceutical fields. The long alkyl side-chain of PDDMA makes it a versatile component

for creating soft, hydrophobic biomaterials.
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Potential Applications:

Drug Delivery Systems: PDDMA and its copolymers can be used to formulate nanoparticles,

microparticles, or micelles for the encapsulation and controlled release of hydrophobic drugs.

The hydrophobic PDDMA core can effectively house lipophilic active pharmaceutical

ingredients (APIs), while a hydrophilic outer shell (in a copolymer system) can provide

aqueous stability.

Biomaterial Coatings: The hydrophobicity and low surface energy of PDDMA make it a

candidate for coating medical devices to reduce biofouling or to control surface-protein

interactions.

Tissue Engineering: Soft, flexible polymers derived from dodecyl methacrylate can be used

as scaffolds in tissue engineering, where mechanical properties that mimic soft tissues are

required[16].

Excipients: As a component of copolymers, it can act as a binder or matrix-former in solid

dosage forms, modifying drug release profiles.

Core Properties of DDMA Monomer

Resulting Polymer (PDDMA) Characteristics

Potential Drug Development Applications

Long Alkyl (C12) Chain

High HydrophobicityFlexibility & Low Tg

Methacrylate Backbone
(Polymerizable)

Biocompatibility (Typical for acrylates)

Hydrophobic Drug Encapsulation
(Nanoparticle Core) Medical Device CoatingsControlled Release Matrix Former Soft Tissue Scaffolding

Click to download full resolution via product page
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Figure 3: Logical relationship between DDMA properties and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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